5'-Difluoromethylthio-5'-deoxyadenosine
5'-Difluoromethylthio-5'-deoxyadenosine
Brand Name:
Vulcanchem
CAS No.:
112606-73-2
VCID:
VC0220108
InChI:
InChI=1S/C11H13F2N5O3S/c12-8(13)7(22)6-4(19)5(20)11(21-6)18-2-17-3-9(14)15-1-16-10(3)18/h1-2,4-8,11,19-20,22H,(H2,14,15,16)/t4-,5+,6-,7?,11+/m0/s1
SMILES:
C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(C(F)F)S)O)O)N
Molecular Formula:
C11H13F2N5O3S
Molecular Weight:
333.32 g/mol
5'-Difluoromethylthio-5'-deoxyadenosine
CAS No.: 112606-73-2
Main Products
VCID: VC0220108
Molecular Formula: C11H13F2N5O3S
Molecular Weight: 333.32 g/mol
| CAS No. | 112606-73-2 |
|---|---|
| Product Name | 5'-Difluoromethylthio-5'-deoxyadenosine |
| Molecular Formula | C11H13F2N5O3S |
| Molecular Weight | 333.32 g/mol |
| IUPAC Name | (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(2,2-difluoro-1-sulfanylethyl)oxolane-3,4-diol |
| Standard InChI | InChI=1S/C11H13F2N5O3S/c12-8(13)7(22)6-4(19)5(20)11(21-6)18-2-17-3-9(14)15-1-16-10(3)18/h1-2,4-8,11,19-20,22H,(H2,14,15,16)/t4-,5+,6-,7?,11+/m0/s1 |
| Standard InChIKey | QZHQGSPDUXGGIV-ZOXFDYRRSA-N |
| Isomeric SMILES | C1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)C(C(F)F)S)O)O)N |
| SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(C(F)F)S)O)O)N |
| Canonical SMILES | C1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)C(C(F)F)S)O)O)N |
| Synonyms | 5'-DFMTA 5'-difluoromethylthio-5'-deoxyadenosine 5'-difluoromethylthioadenosine 5-DFMTDA |
| PubChem Compound | 130712 |
| Last Modified | Nov 11 2021 |
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